1-(3-methylbenzyl)-4-phenylpiperazine

• IUPAC Name: 1-[(3-methylphenyl)methyl]-4-phenylpiperazine
• InChI: InChI=1S/C18H22N2/c1-16-6-5-7-17(14-16)15-19-10-12-20(13-11-19)18-8-3-2-4-9-18/h2-9,14H,10-13,15H2,1H3
• InChI Key: MVPMLALCYAYESJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C18H22N2
• Molecular Weight: 266.4 g/mol

Description

1-(3-methylbenzyl)-4-phenylpiperazine, also known as MCPP, is a psychoactive drug that belongs to the family of piperazines. It has been used in scientific research to study the effects of serotonin on the central nervous system. MCPP is a potent serotonin receptor agonist, which means it binds to serotonin receptors and activates them.

Mechanism of Action

1-(3-methylbenzyl)-4-phenylpiperazine acts as an agonist at the 5-HT2A and 5-HT2C serotonin receptors. It has been shown to increase the release of serotonin in the brain, which can lead to the activation of these receptors. The activation of these receptors can result in a variety of physiological and psychological effects.
Biochemical and Physiological Effects:
1-(3-methylbenzyl)-4-phenylpiperazine has been shown to have a variety of effects on the central nervous system. It has been shown to increase the release of serotonin in the brain, which can lead to the activation of serotonin receptors. This can result in a variety of physiological and psychological effects, including changes in mood, behavior, and perception.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-methylbenzyl)-4-phenylpiperazine in lab experiments is that it is a potent serotonin receptor agonist, which means it can be used to study the effects of serotonin on the central nervous system. However, one limitation is that 1-(3-methylbenzyl)-4-phenylpiperazine has been shown to have a variety of effects on the central nervous system, which can make it difficult to interpret the results of experiments.

Future Directions

1. Further research is needed to understand the role of serotonin in mental disorders, such as anxiety and depression.
2. The development of new drugs that target serotonin receptors could lead to new treatments for mental disorders.
3. The use of 1-(3-methylbenzyl)-4-phenylpiperazine in combination with other drugs could lead to new insights into the role of serotonin in the central nervous system.
4. The development of new techniques for studying the effects of 1-(3-methylbenzyl)-4-phenylpiperazine on the central nervous system could lead to new insights into the mechanism of action of this drug.
5. The study of the biochemical and physiological effects of 1-(3-methylbenzyl)-4-phenylpiperazine could lead to the development of new drugs that target serotonin receptors.

Synthesis Methods

The synthesis of 1-(3-methylbenzyl)-4-phenylpiperazine involves the reaction of 1-(3-methylbenzyl)piperazine with phenylmagnesium bromide. The reaction produces 1-(3-methylbenzyl)-4-phenylpiperazine as a white solid, which can be purified by recrystallization.

Scientific Research Applications

1-(3-methylbenzyl)-4-phenylpiperazine has been used in scientific research to study the effects of serotonin on the central nervous system. It has been shown to activate serotonin receptors, which are involved in a variety of physiological and psychological processes. 1-(3-methylbenzyl)-4-phenylpiperazine has been used to study the role of serotonin in anxiety, depression, and other mental disorders.